Cas no 51079-58-4 (1,6-Nonadien-3-ol, 7-ethyl-3-methyl-)

• Product Name: 1,6-Nonadien-3-ol, 7-ethyl-3-methyl-
• CAS No: 51079-58-4
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 363350
• PubChem ID: 21485139
• Update Time: 2025-04-19

1,6-Nonadien-3-ol, 7-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Nonadien-3-ol, 7-ethyl-3-methyl-
• 7-ethyl-3-methylnona-1,6-dien-3-ol
• 3-methyl-7-ethyl-1,6-nonadien-3-ol
• 51079-58-4
• DTXSID30614593
• 7-ethyl-3-methyl-1,6-nonadien-3-ol
• ZOCRDLIACZHKQC-UHFFFAOYSA-N
• SCHEMBL11708386

• Inchi： 1S/C12H22O/c1-5-11(6-2)9-8-10-12(4,13)7-3/h7,9,13H,3,5-6,8,10H2,1-2,4H3
• InChI Key： ZOCRDLIACZHKQC-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CC/C=C(\CC)/CC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids